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Compound of Interest

Compound Name: Isoquinoline-3-carboxylic acid

Cat. No.: B107793

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoquinoline-3-carboxylic acid is a heterocyclic compound of significant interest in medicinal
chemistry and drug discovery. Its rigid isoquinoline scaffold serves as a valuable
pharmacophore for the design of novel therapeutic agents. This technical guide provides a
comprehensive overview of the known properties of isoquinoline-3-carboxylic acid, outlines
general experimental procedures for its structural elucidation, and explores potential biological
signaling pathways that may be modulated by this class of compounds.

Physicochemical Properties

A summary of the key physicochemical properties of isoquinoline-3-carboxylic acid is
presented in the table below. This data is essential for its handling, formulation, and in the
design of further experimental studies.
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Property Value Reference
Molecular Formula C10H7NO:2 [1]
Molecular Weight 173.17 g/mol [1]
CAS Number 6624-49-3 [2]
Melting Point 166-167 °C [2]

Off-white to light yellow
Appearance _ . [2]
crystalline solid

N Soluble in DMF, DMSO, and
Solubility Ethanol [3]
ano

Crystal Structure and Experimental Protocols

As of the latest literature review, the specific single-crystal X-ray diffraction data for
isoquinoline-3-carboxylic acid, including unit cell parameters and space group, is not publicly
available in crystallographic databases. However, the determination of its crystal structure
would follow a well-established experimental workflow.

General Experimental Workflow for Crystal Structure
Determination “dot
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Simplified diagram of the canonical NF-kB signaling pathway.
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It is important to note that while some isoquinoline derivatives have been shown to inhibit the
NF-kB pathway, the specific effect of isoquinoline-3-carboxylic acid on this pathway has not
been definitively established and warrants further investigation.

[4][5]### Conclusion

Isoquinoline-3-carboxylic acid represents a promising scaffold for the development of novel
therapeutic agents. While its detailed crystal structure remains to be elucidated, established
crystallographic techniques provide a clear path for its determination. The potential for this
class of molecules to interact with critical signaling pathways, such as NF-kB, underscores the
need for further biological evaluation to unlock its full therapeutic potential. This guide provides
a foundational understanding for researchers and scientists to build upon in their exploration of
isoquinoline-3-carboxylic acid and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107793?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

